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Compound of Interest

Compound Name: 3-Oxo-C8-HSL

Cat. No.: B1678267 Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 3-Oxo-C8-HSL (N-(3-Oxooctanoyl)-L-homoserine lactone), a common quorum-

sensing molecule. Adherence to these protocols is crucial for minimizing risk and ensuring the

integrity of your experiments.

While 3-Oxo-C8-HSL is a valuable tool in studying bacterial communication, it should be

treated as a potentially hazardous substance.[1][2][3] Standard laboratory safety precautions

should always be observed. This includes avoiding ingestion, inhalation, and contact with skin

and eyes.[1][2][3]

Recommended Personal Protective Equipment
(PPE)
The following personal protective equipment is recommended when handling 3-Oxo-C8-HSL,

particularly in its solid, powdered form.
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PPE Category Specification Rationale

Eye Protection
Chemical safety glasses or

goggles

Protects eyes from accidental

splashes or contact with the

powdered substance.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Prevents direct skin contact. It

is crucial to inspect gloves for

any tears or perforations

before use and to employ

proper glove removal

techniques to avoid skin

contamination.

Respiratory Protection
Type N95 (US) or equivalent

particulate respirator

Recommended for operations

where dust may be generated,

to prevent inhalation of the

compound.

Body Protection Standard laboratory coat

Minimizes the risk of

contamination of personal

clothing.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Oxo-C8-HSL is critical for safety and experimental

success. The following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for 3-Oxo-C8-HSL

Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace (e.g., Fume Hood)

Retrieve from Storage (-20°C)

Weigh Solid Compound

Dissolve in Appropriate Solvent

Perform Experimental Procedures

Decontaminate Work Surfaces

Dispose of Waste

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

A step-by-step workflow for the safe handling of 3-Oxo-C8-HSL.
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Experimental Protocols

1. Preparation of Stock Solutions:

3-Oxo-C8-HSL is typically supplied as a crystalline solid.[1][4]

To prepare a stock solution, dissolve the compound in an appropriate organic solvent such

as DMSO or dimethyl formamide (DMF).[1] The solubility in these solvents is approximately

30 mg/mL.[1]

It is recommended to purge the solvent with an inert gas before dissolving the compound.[1]

While soluble in ethanol and other primary alcohols, their use is not advised as they may

open the lactone ring, compromising the compound's integrity.[1]

2. Storage and Stability:

For long-term storage, 3-Oxo-C8-HSL should be kept at -20°C.[1][5]

The compound is stable for at least two years when stored correctly at -20°C.[5]

It is advisable to protect the compound from light and moisture.[5]

Disposal Plan
Proper disposal of 3-Oxo-C8-HSL and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Chemical Waste: All solutions containing 3-Oxo-C8-HSL, as well as any unused solid

compound, should be disposed of as chemical waste. Follow your institution's specific

guidelines for chemical waste disposal. Do not pour solutions down the drain.

Contaminated Materials: Any materials that have come into contact with 3-Oxo-C8-HSL,

such as pipette tips, gloves, and weighing paper, should be collected in a designated, sealed

waste container and disposed of according to your institution's hazardous waste protocols.

By implementing these safety and handling procedures, researchers can confidently work with

3-Oxo-C8-HSL while maintaining a safe and controlled laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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